1-(5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio)cyclobutanecarboxylic acid

• Molecular Formula: C20H18BrN3O2S
• Molecular Weight: 444.3 g/mol
• IUPAC Name: 1-[[5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C20H18BrN3O2S/c21-18-22-23-19(27-20(17(25)26)10-3-11-20)24(18)16-9-8-13(12-6-7-12)14-4-1-2-5-15(14)16/h1-2,4-5,8-9,12H,3,6-7,10-11H2,(H,25,26)
• InChI Key: DYJOOARFACASRV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C(=O)O)SC2=NN=C(N2C3=CC=C(C4=CC=CC=C43)C5CC5)Br

Description

1-(5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio)cyclobutanecarboxylic acid is a useful research compound. Its molecular formula is C20H18BrN3O2S and its molecular weight is 444.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium hydroxide solution (1M aqueous, 0.387 mL, 0.387 mmol, 3 eq) was added to a solution of ethyl 1-(5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio)cyclobutanecarboxylate (61 mg, 0.129 mmol) in THF/methanol (2/1, 3 mL) and the mixture stirred at room temperature for 18 h. The mixture was acidified with HCL (1N aqueous, 0.645 mL, 0.645 mmol, 5 eq), concentrated, water (10 mL) added and extracted with diethyl ether (2×15 mL). The combined organic extracts were dried over calcium chloride and concentrated to give 1-(5-bromo-4-(4-cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio)cyclobutanecarboxylic acid as an off-white solid (43 mg, 75%).